Cas no 6920-22-5 (1,2-Hexanediol)

• Product Name: 1,2-Hexanediol
• CAS No: 6920-22-5
• MF: C₆H₁₄O₂
• MW: 118.1742
• MDL: MFCD00010737
• CID: 47072
• PubChem ID: 94335
• Update Time: 2025-12-17

1,2-Hexanediol Chemical and Physical Properties

Names and Identifiers

• DL-1,2-Hexanediol
• DL-hexane-1,2-diol
• 1,2-Hexanediol
• 1,2-Dihydroxyhexane
• 2-Hexanediol
• DL-1.2-Hexanediol
• (2R)-1,2-Hexanediol
• 1,2-hexandiol
• 1,2-HEXYLENE GLYCOL
• 5,6-Dihydroxyhexane
• DL-Hexan-1,2-diol
• HDO
• hexane-1,2-diol
• n-hexane-1,2-diol
• FHKSXSQHXQEMOK-UHFFFAOYSA-N
• 1,2-hexane diol
• TRA0022879
• RL04645
• AK161793
• SY049796
• 2,2,6,6-Tetrakis(hydroxymEt)cyclohexanol
• FT
• DS-7407
• DB14108
• EINECS 230-029-6
• 6920-22-5
• AKOS015915402
• 1,2-Hexanediol, 98%
• TR046Y3K1G
• CS-W013596
• EC 230-029-6
• AI3-13210
• MFCD00010737
• Q27290177
• SCHEMBL53705
• F11270
• DTXSID40863959
• EN300-1678327
• (+/-)-Hexane-1,2-diol; 1,2-Dihydroxyhexane; 1,2-Hexyleneglycol; 5,6-Dihydroxyhexane; DL-1,2-Hexanediol; KMO 6
• H0688
• 1,2-HEXANEDIOL, DL
• PD085650
• W-104641
• UNII-TR046Y3K1G
• J-800310
• NS00009391

• MDL： MFCD00010737
• Inchi： 1S/C6H14O2/c1-2-3-4-6(8)5-7/h6-8H,2-5H2,1H3
• InChI Key： FHKSXSQHXQEMOK-UHFFFAOYSA-N
• SMILES： O([H])C([H])(C([H])([H])O[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1719244

Computed Properties

• Exact Mass: 118.09900
• Monoisotopic Mass: 118.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 45.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Not available
• Density: 0.951 g/mL at 25 °C(lit.)
• Melting Point: 45°C
• Boiling Point: 223-224 °C(lit.)
• Flash Point: Fahrenheit: 251.6 ° f < br / > Celsius: 122 ° C < br / >
• Refractive Index: n20/D 1.442(lit.)
• Water Partition Coefficient: Miscible with water, lower aliphatic hydrocarbons and fatty acids.
• PSA: 40.46000
• LogP: 0.52980
• Solubility: Not available
• Sensitiveness: Hygroscopic

1,2-Hexanediol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Store in a cool, dry, well ventilated area away from incompatible substances. Avoid moisture.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,2-Hexanediol

Professional Introduction to 1,2-Hexanediol (CAS No. 6920-22-5)

1,2-Hexanediol, also known by its Chemical Abstracts Service (CAS) number 6920-22-5, is a significant diol compound with a wide range of applications in the chemical and pharmaceutical industries. This linear aliphatic diol features two hydroxyl (-OH) groups positioned on adjacent carbon atoms, making it a versatile intermediate in organic synthesis. Its unique molecular structure and reactivity have positioned it as a valuable building block in the development of various high-performance materials and bioactive molecules.

The compound is primarily recognized for its role in polymer chemistry, where it serves as a monomer or modifier in the production of polyesters, polyurethanes, and other specialty polymers. The presence of two reactive hydroxyl groups allows for extensive polymerization reactions, resulting in materials with tailored mechanical properties, thermal stability, and solubility characteristics. Recent advancements in polymer science have leveraged 1,2-hexanediol to develop novel biodegradable plastics and elastomers, aligning with global sustainability initiatives.

Beyond its polymer applications, 1,2-hexanediol has garnered attention in the pharmaceutical sector due to its potential as a precursor for synthesizing active pharmaceutical ingredients (APIs). Its bifunctional nature enables the introduction of diverse functional groups, facilitating the construction of complex molecular architectures. For instance, researchers have explored its utility in generating chiral auxiliaries and ligands for asymmetric catalysis, which are critical for enantioselective drug synthesis. This approach has shown promise in improving the efficiency and selectivity of pharmaceutical manufacturing processes.

Recent studies have also highlighted the role of 1,2-hexanediol in biofuel production and renewable energy applications. Its ability to act as a solvent and reactant in biodiesel synthesis has been investigated as part of efforts to reduce reliance on fossil fuels. Additionally, the compound’s compatibility with microbial fermentation processes has opened avenues for its use in producing bio-based chemicals that could replace traditional petrochemical derivatives.

The chemical reactivity of 1,2-hexanediol extends to its participation in cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are fundamental to constructing biaryl systems found in many pharmaceuticals. Its incorporation into these reactions has enabled the synthesis of complex heterocyclic compounds with potential therapeutic benefits. Furthermore, the compound’s stability under various reaction conditions makes it an attractive choice for industrial-scale applications where consistency and yield are paramount.

In industrial settings, 1,2-hexanediol is often utilized as a co-solvent or plasticizer to enhance the processing characteristics of polymers and coatings. Its hygroscopic nature allows it to absorb moisture from the air, which can be advantageous in certain formulations where controlled humidity is required. This property has been exploited in moisture-curing coatings and adhesives where rapid hydration is desirable for optimal performance.

The environmental impact of using 1,2-hexanediol has also been a subject of research. Studies have examined its degradation pathways under different environmental conditions to assess its persistence and potential ecological effects. While it exhibits moderate biodegradability compared to some other industrial solvents, efforts are ongoing to optimize its synthesis routes for greater sustainability. This includes exploring greener production methods that minimize waste generation and energy consumption.

From an economic perspective, the demand for 1,2-hexanediol has been influenced by trends in the specialty chemicals market. As industries seek high-performance materials with enhanced functionality, the compound’s versatility has positioned it as a key player in innovation. Market analysts predict steady growth in its consumption across sectors such as automotive lightweighting, electronics packaging, and medical device manufacturing.

Future research directions for 1,2-hexanediol may focus on expanding its utility in drug discovery through novel synthetic methodologies or exploring its role as an intermediate in next-generation materials like shape-memory polymers or self-healing coatings. The compound’s adaptability ensures that it will remain a relevant component in both academic research and commercial applications for years to come.